Cas no 1236266-59-3 ((4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride)

(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanone hydrochloride is a synthetic organic compound featuring a piperazine-piperidine hybrid scaffold, commonly utilized in pharmaceutical research and medicinal chemistry. Its structural framework makes it a valuable intermediate for the development of bioactive molecules, particularly in CNS-targeting agents due to its affinity for neurotransmitter receptors. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. This compound is often employed in the synthesis of potential therapeutic candidates, including antipsychotics and analgesics, owing to its versatile reactivity and modifiable functional groups. High-purity grades ensure reproducibility in research applications. Proper storage under inert conditions is recommended to maintain integrity.
(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride structure
1236266-59-3 structure
Product Name:(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride
CAS No:1236266-59-3
MF:C17H26ClN3O
MW:323.86084318161
CID:1079119
PubChem ID:56831906
Update Time:2025-05-24

(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-Benzyl-1-piperazinyl)(2-piperidinyl)methanone hydrochloride
    • (4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride
    • (4-benzylpiperazin-1-yl)-piperidin-2-ylmethanone;hydrochloride
    • (4-Benzylpiperazin-1-yl)(piperidin-2-yl)methanone hydrochloride
    • AKOS015846628
    • 1236266-59-3
    • 1-benzyl-4-(piperidine-2-carbonyl)piperazine hydrochloride
    • Inchi: 1S/C17H25N3O.ClH/c21-17(16-8-4-5-9-18-16)20-12-10-19(11-13-20)14-15-6-2-1-3-7-15;/h1-3,6-7,16,18H,4-5,8-14H2;1H
    • InChI Key: ARIBWXMXTRZILK-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1CCCCN1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 323.176
  • Monoisotopic Mass: 323.176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6A^2

(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride Security Information

(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B043930-125mg
(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride
1236266-59-3
125mg
$ 230.00 2022-06-07
TRC
B043930-250mg
(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride
1236266-59-3
250mg
$ 375.00 2022-06-07

Additional information on (4-Benzyl-1-piperazinyl)(2-piperidinyl)methanonehydrochloride

Comprehensive Overview of (4-Benzyl-1-piperazinyl)(2-piperidinyl)methanone hydrochloride (CAS No. 1236266-59-3)

(4-Benzyl-1-piperazinyl)(2-piperidinyl)methanone hydrochloride, with the CAS number 1236266-59-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine and piperidine derivatives, which are widely studied for their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, including the benzyl-piperazine and piperidinyl moieties, make it a valuable intermediate for synthesizing novel therapeutic agents.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in targeting various biological pathways. Researchers are particularly interested in (4-Benzyl-1-piperazinyl)(2-piperidinyl)methanone hydrochloride for its potential role in modulating neurotransmitter systems. This aligns with the growing focus on neurological disorders and mental health treatments, which are among the most searched topics in healthcare today. The compound's ability to interact with G-protein-coupled receptors (GPCRs) further enhances its relevance in modern pharmacology.

The synthesis of CAS 1236266-59-3 involves precise chemical reactions to ensure high purity and stability. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its molecular structure. This level of detail is crucial for researchers who frequently search for analytical methods for compound verification or quality control in pharmaceutical synthesis. The hydrochloride salt form of this compound also improves its solubility, making it more suitable for in vitro and in vivo studies.

Another area of interest is the compound's potential application in cancer research. Given the rising global focus on oncology drug discovery, (4-Benzyl-1-piperazinyl)(2-piperidinyl)methanone hydrochloride is being explored for its interactions with kinase enzymes and cell signaling pathways. These investigations are part of broader efforts to develop targeted therapies, a hot topic in both academic and industry circles. The compound's structure-activity relationship (SAR) is also a key subject of study, as it helps optimize its efficacy and selectivity.

From a commercial perspective, CAS 1236266-59-3 is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Buyers often search for high-purity research chemicals or custom synthesis services, emphasizing the need for reliable sourcing. The compound's stability under standard storage conditions (e.g., room temperature, dry environments) further adds to its practicality for laboratory use.

In summary, (4-Benzyl-1-piperazinyl)(2-piperidinyl)methanone hydrochloride (CAS No. 1236266-59-3) represents a promising candidate for multiple research avenues, from neurology to oncology. Its structural complexity and functional versatility make it a subject of ongoing scientific inquiry, reflecting broader trends in drug discovery and biomolecular engineering. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.